Cas no 195201-08-2 (1-Piperidinebutanamine, N-methyl-)

• Product Name: 1-Piperidinebutanamine, N-methyl-
• CAS No: 195201-08-2
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 3865951
• PubChem ID: 20714779
• Update Time: 2025-10-29

1-Piperidinebutanamine, N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinebutanamine, N-methyl-
• N-Methyl-4-(piperidin-1-yl)butan-1-amine
• methyl[4-(piperidin-1-yl)butyl]amine
• Z594229332
• EN300-66645
• SCHEMBL8555267
• VHA20108
• AKOS010060256
• 195201-08-2
• 866-457-0
• Methyl(4-(piperidin-1-yl)butyl)amine
• N-methyl-4-piperidin-1-ylbutan-1-amine

• Inchi： 1S/C10H22N2/c1-11-7-3-6-10-12-8-4-2-5-9-12/h11H,2-10H2,1H3
• InChI Key： SPFMYUNNXGYYIF-UHFFFAOYSA-N
• SMILES： N1(CCCCNC)CCCCC1

Computed Properties

• Exact Mass: 170.178298710Da
• Monoisotopic Mass: 170.178298710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-Piperidinebutanamine, N-methyl-

Compound CAS No. 195201-08-2: 1-Piperidinebutanamine, N-Methyl-

1-Piperidinebutanamine, N-Methyl-, also known by its CAS number 195201-08-2, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of secondary amines and is derived from piperidine, a six-membered saturated heterocyclic amine. The structure of this compound includes a butanamine chain attached to the piperidine ring, with an additional methyl group attached to the nitrogen atom, making it an N-methyl derivative.

The synthesis of 1-Piperidinebutanamine, N-Methyl- typically involves a multi-step process, often starting with the preparation of piperidine derivatives followed by alkylation or substitution reactions to introduce the butanamine chain and methyl group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

One of the most notable applications of 1-Piperidinebutanamine, N-Methyl- is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of various bioactive compounds. Its ability to act as a chelating agent and its stability under physiological conditions make it particularly useful in drug design. For instance, studies have shown that derivatives of this compound can exhibit potent antioxidant properties, which are highly desirable in the development of anti-inflammatory and neuroprotective agents.

In addition to its pharmaceutical applications, 1-Piperidinebutanamine, N-Methyl- has also found utility in materials science. Researchers have explored its use as a precursor for the synthesis of advanced polymers and coatings with enhanced mechanical and thermal properties. The compound's ability to form stable amide bonds makes it an ideal candidate for polymerization reactions, leading to materials with applications in aerospace and automotive industries.

The chemical stability and reactivity of 1-Piperidinebutanamine, N-Methyl- have also made it a valuable reagent in organic synthesis. Its role as a nucleophile in SN2 reactions has been extensively studied, with recent findings highlighting its efficiency in forming carbon-nitrogen bonds under mild reaction conditions. This has opened new avenues for the synthesis of complex molecules with high precision and yield.

From an environmental perspective, understanding the fate and behavior of 1-Piperidinebutanamine, N-Methyl- in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation into less harmful byproducts. However, further research is needed to fully characterize its environmental persistence and toxicity profiles.

In conclusion, CAS No. 195201-08-2, or 1-Piperidinebutanamine, N-Methyl-, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, continue to expand its utility in both academic research and industrial settings. As ongoing studies uncover new insights into its behavior and potential uses, this compound remains at the forefront of chemical innovation.